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Compound of Interest

Compound Name: Allylescaline hydrochloride

Cat. No.: B591799 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical guide to Allylescaline hydrochloride, a

psychedelic phenethylamine. It covers its chemical structure, physicochemical properties,

pharmacology, and relevant experimental methodologies. This information is intended for

research, scientific, and drug development applications only and is not for human or veterinary

use.[1][2][3][4]

Core Chemical and Physical Properties
Allylescaline, or 4-allyloxy-3,5-dimethoxyphenethylamine, is a synthetic derivative of mescaline.

[5][6] The hydrochloride salt form enhances its stability and solubility for research purposes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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